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Compound of Interest

Compound Name: Pyrromethene 650

Cat. No.: B1259201 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pyrromethene 650 (PM650) is a fluorescent dye belonging to the BODIPY class, known for its

high absorption coefficient, good quantum yield, and excellent photostability, making it a

valuable tool for single-molecule spectroscopy (SMS). These characteristics allow for the

detection and tracking of individual molecules, providing insights into molecular interactions,

conformational changes, and reaction kinetics at the nanoscale. This document provides

detailed application notes and protocols for utilizing Pyrromethene 650 in single-molecule

imaging experiments, with a focus on Total Internal Reflection Fluorescence (TIRF) microscopy.

Photophysical Properties of Pyrromethene 650
A summary of the key photophysical properties of Pyrromethene 650 is presented in the table

below. This data is essential for designing and calibrating single-molecule experiments.
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Property Value Solvent Reference

Absorption Maximum

(λ_abs)
588 nm Ethanol [1]

Emission Maximum

(λ_em)
612 nm Ethanol [1]

Molar Extinction

Coefficient (ε)
4.6 x 10⁴ L mol⁻¹ cm⁻¹ Ethanol [1]

Fluorescence

Quantum Yield (Φ_f)
0.54 Ethanol [1]

Photostability High Various [2]

Experimental Workflow for Single-Molecule
Spectroscopy
The general workflow for a single-molecule spectroscopy experiment using Pyrromethene 650
involves several key stages, from sample preparation to data analysis. A graphical

representation of this workflow is provided below.
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Experimental Workflow for Single-Molecule Spectroscopy

Sample Preparation

Data Acquisition

Data Analysis

Microscope Slide Cleaning and Functionalization

Surface Passivation (e.g., PEGylation)

Immobilization of Biomolecules

Labeling with Pyrromethene 650

TIRF Microscope Setup and Alignment

Laser Excitation (e.g., 561 nm)

EMCCD Camera Detection

Image Sequence Acquisition

Single-Molecule Localization

Single-Molecule Tracking

Intensity vs. Time Analysis FRET Analysis (if applicable)
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Single-Molecule Data Analysis Pipeline

Raw Image Stack

Particle Detection and Localization

Single-Molecule Trajectory Building

Intensity vs. Time Trace Extraction

Hidden Markov Modeling or Change-Point Detection

Kinetic and FRET Analysis

Quantitative Results

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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